Cas no 1875682-33-9 (2,2,2-Trifluoro-1-(2-propan-2-ylphenyl)ethanol)

• Product Name: 2,2,2-Trifluoro-1-(2-propan-2-ylphenyl)ethanol
• CAS No: 1875682-33-9
• MF: C₁₁H₁₃F₃O
• MW: 218.215533971786
• CID: 6414740
• PubChem ID: 140248944
• Update Time: 2025-08-05

2,2,2-Trifluoro-1-(2-propan-2-ylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• EN300-1930738
• 2,2,2-trifluoro-1-[2-(propan-2-yl)phenyl]ethan-1-ol
• 2,2,2-Trifluoro-1-(2-propan-2-ylphenyl)ethanol
• SCHEMBL23330301
• SDHMOTVHKJRZHD-UHFFFAOYSA-N
• 1875682-33-9

• Inchi： 1S/C11H13F3O/c1-7(2)8-5-3-4-6-9(8)10(15)11(12,13)14/h3-7,10,15H,1-2H3
• InChI Key： SDHMOTVHKJRZHD-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1C(C)C)O)(F)F

Computed Properties

• Exact Mass: 218.09184952g/mol
• Monoisotopic Mass: 218.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2,2-Trifluoro-1-(2-propan-2-ylphenyl)ethanol

Comprehensive Guide to 2,2,2-Trifluoro-1-(2-propan-2-ylphenyl)ethanol (CAS No. 1875682-33-9): Properties, Applications, and Market Insights

2,2,2-Trifluoro-1-(2-propan-2-ylphenyl)ethanol (CAS No. 1875682-33-9) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and isopropyl-substituted phenyl ring, has garnered attention due to its unique physicochemical properties and versatile applications. In this article, we delve into its molecular structure, synthesis methods, industrial uses, and emerging trends in the chemical sector.

The molecular formula of 2,2,2-Trifluoro-1-(2-propan-2-ylphenyl)ethanol is C₁₁H₁₃F₃O, with a molar mass of 218.22 g/mol. Its fluorine atoms contribute to enhanced metabolic stability and lipophilicity, making it valuable in drug discovery. Researchers frequently explore its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The compound's chiral center also opens avenues for asymmetric synthesis studies.

Recent advancements in green chemistry have spurred interest in sustainable synthesis routes for 2,2,2-Trifluoro-1-(2-propan-2-ylphenyl)ethanol. Catalytic hydrogenation and biocatalytic reduction methods are being optimized to improve yield and reduce environmental impact. These innovations align with global demands for eco-friendly chemical production, addressing frequent search queries like "sustainable fluorochemical synthesis" and "green alternatives in pharmaceutical intermediates."

In material science, this compound demonstrates promise as a surface modifier for polymers and coatings. Its fluorinated moiety imparts water-repellent characteristics, relevant to industries developing anti-fouling materials and low-energy surfaces. Market analysts note growing demand in Asia-Pacific regions, particularly for electronic applications where moisture resistance is critical.

The analytical characterization of 2,2,2-Trifluoro-1-(2-propan-2-ylphenyl)ethanol typically involves GC-MS, NMR spectroscopy, and HPLC purity testing. These techniques verify the compound's structural integrity and assess its suitability for high-value applications. Quality control protocols emphasize the importance of isomer purity, especially for pharmaceutical-grade material.

Emerging research explores the compound's potential in liquid crystal formulations and organic electronics. Its molecular geometry and dipole moment make it interesting for optoelectronic applications, responding to trending searches about "fluorinated compounds in OLED technology." Several patent applications in 2023-2024 highlight its utility in advanced material systems.

From a regulatory perspective, 2,2,2-Trifluoro-1-(2-propan-2-ylphenyl)ethanol is not currently classified under restricted substance lists. However, proper laboratory safety protocols should be followed during handling, including the use of appropriate PPE. The compound's SDS documentation provides detailed guidance on storage conditions (typically 2-8°C under inert atmosphere) and compatibility considerations.

The global market for fluorinated fine chemicals is projected to grow at 6.8% CAGR through 2030, with 2,2,2-Trifluoro-1-(2-propan-2-ylphenyl)ethanol positioned as a niche but important segment. Custom synthesis services report increasing inquiries for this material, particularly from contract research organizations specializing in medicinal chemistry.

For researchers considering 2,2,2-Trifluoro-1-(2-propan-2-ylphenyl)ethanol in their work, recent literature suggests promising results in structure-activity relationship studies. Its balanced hydrophobic/hydrophilic properties make it particularly interesting for CNS drug development, a hot topic in current pharmacological research.

In conclusion, 2,2,2-Trifluoro-1-(2-propan-2-ylphenyl)ethanol (CAS No. 1875682-33-9) represents a versatile fluorinated compound with expanding applications across multiple industries. As synthetic methodologies advance and new use cases emerge, this chemical continues to attract scientific and commercial interest, particularly in cutting-edge fields like precision medicine and functional materials.